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Compound of Interest

1,3-Dimethyluracil-5-
Compound Name:
carboxaldehyde

Cat. No.: B1297471

Essential Safety and Handling Guide for 1,3-
Dimethyluracil-5-carboxaldehyde

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical compounds is paramount. This guide provides essential, immediate
safety and logistical information for handling 1,3-Dimethyluracil-5-carboxaldehyde, including
personal protective equipment (PPE), operational procedures, and disposal plans.

Chemical Identifier:

e Name: 1,3-Dimethyluracil-5-carboxaldehyde
e CAS Number: 4869-46-9

e Molecular Formula: C7HsN20s3

Hazard Summary: This compound is classified with the GHSO07 pictogram, indicating it can
cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[1].

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 1,3-
Dimethyluracil-5-carboxaldehyde.
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Body Part PPE Item Specification Purpose
Chemical resistance
Hands Gloves Nitrile or Neoprene to prevent skin contact
and irritation.[2][3]
Chemical splash Protects eyes from
Eyes Safety Goggles goggles meeting ANSI  dust particles and
Z87.1 standard potential splashes.[4]
Recommended when
there is a significant
) To be worn over ) )
Face Face Shield risk of splashing or
safety goggles i
aerosol generation.[2]
[5]
Protects skin and
Long-sleeved, fully ]
Body Laboratory Coat personal clothing from

buttoned

contamination.[2][4]

Respiratory

Respirator

NIOSH-approved

respirator

Required if handling
outside of a fume
hood or if
dust/aerosols are

generated.[2]

Feet

Closed-toe Shoes

Made of impervious

material

Protects feet from
spills.[2][4]

Experimental Workflow and Safety Protocol

The following diagram outlines the standard operating procedure for the safe handling of 1,3-

Dimethyluracil-5-carboxaldehyde from receipt to disposal.
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Safe Handling Workflow for 1,3-Dimethyluracil-5-carboxaldehyde

Preparation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Decontaminate Work Surfaces

l

Don Appropriate PPE

l

RN

Segregate and Label Waste

l

Prepare Workspace (Fume Hood)

Dispose of Waste via EH&S

Proceed to Handling

y

v

Experiment Complete

T~

Weigh Compound in Ventilated Area

Doff and Dispose of PPE

Perform Experiment in Fume Hood

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,3-Dimethyluracil-5-carboxaldehyde.

Detailed Experimental Protocols

1. Preparation and Weighing:

e Pre-Handling: Before handling, thoroughly review the Safety Data Sheet (SDS) for 1,3-

Dimethyluracil-5-carboxaldehyde.

e Personal Protective Equipment: Don all required PPE as specified in the table above.
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Workspace Preparation: Ensure a calibrated analytical balance is located within a certified
chemical fume hood or a ventilated balance enclosure.

Weighing: Carefully weigh the desired amount of the solid compound. Avoid generating dust.
Use a spatula for transfers. If any material is spilled, decontaminate the area immediately.

. Handling and Experimental Use:

Location: All procedures involving the handling of 1,3-Dimethyluracil-5-carboxaldehyde
should be conducted within a properly functioning chemical fume hood to minimize inhalation
exposure.[6]

Manipulation: When transferring the compound or preparing solutions, handle it gently to
prevent aerosolization.

Spill Management: In the event of a spill, follow established laboratory procedures for
chemical spills. Use an absorbent material to contain the spill, and decontaminate the area.
Report all spills to the laboratory supervisor.

. Disposal Plan:

Waste Segregation: All solid waste contaminated with 1,3-Dimethyluracil-5-
carboxaldehyde (e.g., weigh boats, contaminated gloves, paper towels) must be collected
in a dedicated, sealed, and clearly labeled hazardous waste container.

Ligquid Waste: Solutions containing this compound should be collected in a separate, sealed,
and labeled hazardous waste container. Do not pour down the drain.[6]

Disposal: All chemical waste must be disposed of through your institution's Environmental
Health and Safety (EH&S) department in accordance with local, state, and federal
regulations.[6]

Decontamination: After handling and disposal, thoroughly decontaminate all work surfaces
and equipment with an appropriate solvent (e.g., ethanol), followed by soap and water.

PPE Disposal: Dispose of contaminated gloves and other disposable PPE in the designated
hazardous waste container.[2] Non-contaminated PPE can be disposed of in the regular
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trash. Reusable PPE should be cleaned according to the manufacturer's instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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